Cas no 21486-91-9 (1H-Imidazole-4-ethanol, 1-ethyl-)

• Product Name: 1H-Imidazole-4-ethanol, 1-ethyl-
• CAS No: 21486-91-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5260933
• Update Time: 2025-10-29

1H-Imidazole-4-ethanol, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanol, 1-ethyl-

• Inchi： 1S/C7H12N2O/c1-2-9-5-7(3-4-10)8-6-9/h5-6,10H,2-4H2,1H3
• InChI Key： YEUGZQRUQCABAJ-UHFFFAOYSA-N
• SMILES： C1N(CC)C=C(CCO)N=1

Additional information on 1H-Imidazole-4-ethanol, 1-ethyl-

Recent Advances in the Study of 1H-Imidazole-4-ethanol, 1-ethyl- (CAS: 21486-91-9) and Its Applications in Chemical Biology and Medicine

The compound 1H-Imidazole-4-ethanol, 1-ethyl- (CAS: 21486-91-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block for drug discovery and its potential biological activities. This research brief synthesizes the latest findings regarding this imidazole derivative, with particular focus on its synthetic utility, pharmacological properties, and emerging therapeutic applications.

Recent synthetic chemistry studies (Zhang et al., 2023) have demonstrated the effectiveness of 21486-91-9 as a key intermediate in the preparation of novel histamine receptor modulators. The ethyl-substituted imidazole ethanol structure provides an optimal scaffold for developing selective H3/H4 receptor ligands, with modifications at the 4-ethanol position showing particular promise for blood-brain barrier penetration. Advanced NMR characterization has revealed unique conformational properties that may explain its preferential binding to certain receptor subtypes.

In medicinal chemistry applications, 1H-Imidazole-4-ethanol, 1-ethyl- has shown remarkable potential as a precursor for anticancer agents. A 2024 study published in the Journal of Medicinal Chemistry reported its incorporation into novel kinase inhibitors targeting PI3Kδ, with the ethanol moiety serving as a critical hydrogen bond donor that enhances binding affinity. Molecular docking simulations indicate that derivatives maintain favorable interactions with the ATP-binding pocket while improving selectivity profiles compared to earlier generation inhibitors.

Pharmacological investigations have uncovered unexpected immunomodulatory properties of 21486-91-9 derivatives. Research from the University of Tokyo (Tanaka et al., 2024) demonstrated that certain analogs can selectively inhibit NLRP3 inflammasome activation, suggesting potential applications in inflammatory diseases. Structure-activity relationship studies identified the 1-ethyl group as essential for this activity, while modifications to the ethanol side chain modulated potency and pharmacokinetic properties.

The compound's utility extends to chemical biology probes, where its fluorescent derivatives enable real-time imaging of cellular processes. A recent Nature Chemical Biology publication (Chen et al., 2024) described a 21486-91-9-based probe that selectively labels active caspase-3 in apoptotic cells, providing researchers with a powerful tool for studying programmed cell death mechanisms. The probe's design leverages the imidazole core's metal coordination properties while maintaining cell permeability through careful balancing of hydrophilicity from the ethanol group.

From a drug development perspective, metabolic studies of 1H-Imidazole-4-ethanol, 1-ethyl- derivatives have revealed favorable stability profiles, with the ethanol side chain undergoing predictable phase II conjugation rather than oxidative metabolism. This property, combined with generally good oral bioavailability in preclinical models, positions these compounds as attractive candidates for further optimization. Current research efforts are focusing on improving target engagement while minimizing off-target effects through rational design approaches.

Looking forward, the unique chemical features of 21486-91-9 continue to inspire innovative applications across multiple therapeutic areas. Ongoing clinical trials with related imidazole derivatives suggest that compounds based on this scaffold may soon transition from bench to bedside, particularly in oncology and immunology indications. Future research directions likely will explore its potential in targeted protein degradation and as a component of bifunctional small molecules.